Cas no 1212823-38-5 (methyl (1s,3s)-3-aminocyclobutane-1-carboxylate)

• Product Name: methyl (1s,3s)-3-aminocyclobutane-1-carboxylate
• CAS No: 1212823-38-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1005807
• PubChem ID: 39871617
• Update Time: 2025-06-24

methyl (1s,3s)-3-aminocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl cis-3-Amino-cyclobutanecarboxylate hydrochloride
• cis-3-aminocyclobutanecarboxylic acid methyl ester
• Cyclobutanecarboxylic acid, 3-amino-, methyl ester, cis-
• Methyl cis-3-aminocyclobutanecarboxylate hydrochloride (1:1)
• methyl (1s,3s)-3-aminocyclobutane-1-carboxylate
• AM85499
• Methyl cis-3-AMino-cyclob...
• SCHEMBL17950624
• methyl cis-3-aminocyclobutylcarboxylate
• (1r,3r)-Methyl 3-aminocyclobutanecarboxylate
• CS-0183742
• methyl trans-3-aminocyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 3-amino-, methyl ester, trans-
• XWBSFYWZNUKOEY-URHBZAFASA-N
• DA-16917
• methyl 3-aminocyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid,3-amino-,methyl ester
• MFCD18483112
• 766458-70-2
• (trans)-methyl 3-aminocyclobutanecarboxylate
• Cyclobutanecarboxylic acid, 3-amino-, methyl ester, trans- (9CI)
• trans-methyl 3-aminocyclobutanecarboxylate
• AKOS006238316
• EN300-147130
• 1206970-19-5
• methyl trans-3-aminocyclobutanecarboxylate
• SCHEMBL24107442
• CS-0055241
• cis-Methyl3-aminocyclobutanecarboxylate
• methyl trans-3-aminocyclobutylcarboxylate
• DTXSID30653861
• P12407
• EN300-147633
• AKOS006311312
• EN300-144969
• D78846
• 1212823-38-5
• SCHEMBL12526037
• AKOS006281849
• SB10484
• methyl cis-3-aminocyclobutanecarboxylate
• METHYL (1R,3R)-3-AMINOCYCLOBUTANE-1-CARBOXYLATE
• AS-79215
• PB39872
• Methyl 3-aminocyclobutanecarboxylate
• cis-Methyl 3-aminocyclobutanecarboxylate
• DB-360202
• SCHEMBL15563732

• MDL： MFCD18483112
• Inchi： 1S/C6H11NO2/c1-9-6(8)4-2-5(7)3-4/h4-5H,2-3,7H2,1H3
• InChI Key： XWBSFYWZNUKOEY-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C1)N)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (1s,3s)-3-aminocyclobutane-1-carboxylate

Methyl (1S,3S)-3-Aminocyclobutane-1-Carboxylate (CAS No. 1212823-38-5): A Comprehensive Overview

Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate, identified by its CAS number 1212823-38-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically its (1S,3S) configuration, plays a crucial role in its biological activity and interaction with biological targets.

The molecular structure of methyl (1S,3S)-3-aminocyclobutane-1-carboxylate consists of a cyclobutane ring substituted with an amino group at the 3-position and a carboxylate group at the 1-position, esterified with a methyl group. This configuration imparts specific steric and electronic properties that make it a valuable building block in the synthesis of complex molecules. The presence of both stereocenters enhances the compound's potential as a chiral ligand or intermediate in asymmetric synthesis.

In recent years, there has been growing interest in the use of cyclic amino acids as pharmacophores in drug design. Cyclic analogs of natural amino acids often exhibit improved metabolic stability, better solubility, and enhanced binding affinity to biological targets. Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate is no exception and has been explored in various therapeutic contexts. Its unique stereochemistry allows for precise control over molecular interactions, making it a promising candidate for developing novel therapeutic agents.

One of the most compelling areas of research involving methyl (1S,3S)-3-aminocyclobutane-1-carboxylate is its application in the development of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, including signal transduction, DNA replication, and protein degradation. Inhibiting specific proteases has been highly effective in treating diseases such as cancer, inflammation, and infectious diseases. The cyclobutane ring structure of this compound provides a rigid scaffold that can mimic the transition state of peptide bonds, thereby enhancing its inhibitory activity against target proteases.

Recent studies have demonstrated the potential of Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate as a scaffold for designing kinase inhibitors. Kinases are another class of enzymes that are frequently targeted in drug development due to their involvement in cell growth, differentiation, and metabolism. The stereochemistry of this compound allows for selective binding to specific kinase domains, leading to potent inhibition of their activity. For instance, derivatives of Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are implicated in various cancers.

The synthesis of Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate involves multi-step organic reactions that require careful control over reaction conditions to ensure high enantioselectivity. One common approach is the use of chiral auxiliaries or catalysts to induce the desired stereochemical outcome. Transition metal-catalyzed asymmetric reactions have also been employed to achieve high yields and enantiomeric purity. These synthetic strategies highlight the importance of advanced chemical methodologies in producing complex chiral molecules like Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate.

The pharmacological profile of Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate has been extensively studied in vitro and in vivo. Initial studies have shown that this compound exhibits moderate affinity for certain protease and kinase targets compared to known inhibitors. However, its unique structural features offer opportunities for further optimization to enhance potency and selectivity. Computational modeling and molecular dynamics simulations have been instrumental in understanding the binding interactions between Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate and its target proteins.

One particularly intriguing aspect of Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate is its potential as a prodrug or pharmacophore for covalent inhibition. Covalent drugs form stable bonds with target proteins, leading to prolonged duration of action and increased selectivity. The carboxylate group in Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate can be modified to introduce reactive handles that facilitate covalent bonding with specific residues on target enzymes. This approach has shown promise in developing next-generation therapeutics with improved efficacy and reduced side effects.

The future prospects for Methyl (1S,3S)-3-aminocyclobutane-1-carboxylate are vast and multifaceted. Ongoing research aims to explore its applications in other therapeutic areas such as antiviral and anti-inflammatory drugs. Additionally, advances in biocatalysis and green chemistry may provide more sustainable methods for synthesizing this compound on an industrial scale. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.